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Compound of Interest

Compound Name: 2,4,6-Trimethoxypyrimidine

Cat. No.: B078209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

While direct applications of 2,4,6-Trimethoxypyrimidine in materials science are not

extensively documented in current literature, its role as a versatile chemical intermediate

suggests significant potential. This document outlines the properties, synthesis, and potential

avenues for the application of 2,4,6-Trimethoxypyrimidine as a building block in the

development of novel materials. The focus is on its synthesis from 2,4,6-trichloropyrimidine and

the contextual applications of its precursor and related derivatives.

Physical and Chemical Properties
2,4,6-Trimethoxypyrimidine is a pyrimidine derivative with the following key properties[1][2]:

Property Value

Molecular Formula C₇H₁₀N₂O₃

Molecular Weight 170.17 g/mol [1][2]

Appearance White to off-white crystalline solid

Melting Point 51-54 °C[2]

CAS Number 13106-85-9[1][2]

Assay ≥98% (GC)
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Experimental Protocols
Synthesis of 2,4,6-Trimethoxypyrimidine from 2,4,6-Trichloropyrimidine

A common method for the synthesis of 2,4,6-Trimethoxypyrimidine involves the nucleophilic

substitution of the chlorine atoms in 2,4,6-trichloropyrimidine with methoxy groups from sodium

methoxide.[2][3]

Materials:

2,4,6-Trichloropyrimidine

Sodium methoxide (solid or as a solution in methanol)

Anhydrous methanol

Reaction flask with a reflux condenser and magnetic stirrer

Heating mantle

Rotary evaporator

Recrystallization solvent (e.g., ethanol/water mixture)

Procedure:

In a clean, dry reaction flask, dissolve 2,4,6-trichloropyrimidine in anhydrous methanol.

Slowly add a stoichiometric excess of sodium methoxide to the solution while stirring. The

reaction is exothermic, so the addition should be controlled to maintain a gentle reflux.

After the addition is complete, heat the mixture to reflux (approximately 70-100°C) and

maintain for several hours until the reaction is complete (monitoring by TLC or GC-MS is

recommended).

Cool the reaction mixture to room temperature.

Remove the methanol under reduced pressure using a rotary evaporator.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b078209?utm_src=pdf-body
https://www.benchchem.com/product/b078209?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/product/aldrich/422517
https://www.amerigoscientific.com/246-trimethoxypyrimidine-99-item-123586.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Resuspend the resulting solid in water to dissolve the sodium chloride byproduct.

Collect the crude 2,4,6-Trimethoxypyrimidine by filtration.

Purify the crude product by recrystallization from a suitable solvent system to yield the final

product.
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Caption: Synthesis of 2,4,6-Trimethoxypyrimidine.

Potential Applications in Materials Science
While direct applications are still emerging, the structure of 2,4,6-Trimethoxypyrimidine
makes it a candidate for several areas of materials science, extrapolated from the known uses

of its precursor, 2,4,6-trichloropyrimidine.

1. Polymer Chemistry: 2,4,6-Trichloropyrimidine is used as a cross-linking agent and a

monomer in the synthesis of specialty polymers. The three reactive chlorine sites allow for the

formation of highly branched or networked polymer structures. Similarly, the methoxy groups of

2,4,6-Trimethoxypyrimidine could be chemically modified to introduce polymerizable

functionalities, or the pyrimidine core itself could be incorporated into polymer backbones to

enhance thermal stability or introduce specific electronic properties.

2. Organic Electronics: Pyrimidine derivatives are being explored for applications in organic

electronics due to their electron-deficient nature. The pyrimidine ring can act as a core for

constructing organic semiconductors, emitters for OLEDs, or components in charge-transport
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materials. The methoxy groups in 2,4,6-Trimethoxypyrimidine can modulate the electronic

properties of the molecule, and their substitution with other functional groups could lead to

materials with tailored optoelectronic characteristics.

3. Functional Dyes: The precursor, 2,4,6-trichloropyrimidine, serves as a scaffold for reactive

dyes, where the chlorine atoms act as anchor points for covalent bonding to fabrics. While the

methoxy groups are less reactive, they can be substituted to attach chromophores, potentially

leading to the development of functional dyes with applications in sensing or as components in

dye-sensitized solar cells.

Context from Related Compounds
The utility of the dimethoxypyrimidine scaffold is well-established in other fields. For instance,

2-amino-4,6-dimethoxypyrimidine is a crucial intermediate in the synthesis of a wide range of

sulfonylurea herbicides.[4] This highlights the chemical versatility of the pyrimidine core and its

amenability to the introduction of various functional groups, a principle that can be extended to

the design of new materials.

Logical Relationships in Application Development
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Caption: Application Development Pathway.

In conclusion, while 2,4,6-Trimethoxypyrimidine is currently utilized primarily as a chemical

intermediate, its structure holds promise for the development of advanced materials. Further

research into the functionalization of its methoxy groups and the incorporation of the pyrimidine

core into larger material systems is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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